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Compound of Interest

Compound Name: 2-Chlorophenetole

Cat. No.: B1346889 Get Quote

Technical Guide to 2-Chlorophenetole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorophenetole, a significant

chemical intermediate. This document outlines its chemical identity, physicochemical

properties, synthesis protocols, and applications, with a particular focus on its relevance in

research and pharmaceutical development.

Chemical Identity and Formula
2-Chlorophenetole, also known as 1-Chloro-2-ethoxybenzene, is an aromatic ether.[1] Its

fundamental details are summarized below.

Identifier Value

CAS Number 614-72-2[1]

Molecular Formula C₈H₉ClO[1][2]

Molecular Weight 156.61 g/mol [1]

Synonyms

1-Chloro-2-ethoxybenzene, o-Chlorophenetole,

o-Chlorophenyl ethyl ether, 2-Chlorophenol ethyl

ether[3]
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Physicochemical Properties
2-Chlorophenetole is a colorless to light yellow liquid at room temperature.[4] Its key physical

and chemical properties are detailed in the table below, providing essential data for

experimental design and handling.

Property Value Source

Boiling Point 210 °C [5][6]

Density 1.14 g/cm³ [6]

Flash Point 82 °C

LogP 3.21 [5]

Vapor Pressure 0.3 ± 0.4 mmHg at 25°C [5]

Refractive Index 1.510 [5]

Physical State Liquid [4]

Appearance Colorless to light yellow [4]

Synthesis of 2-Chlorophenetole
While specific, detailed experimental protocols for the direct synthesis of 2-Chlorophenetole
are not extensively available in the public domain, its formation as an intermediate is described

in the synthesis of other compounds. One such example is the synthesis of 1,2-

Diphenoxyethane, where 2-Chlorophenetole is formed in the first step.

Experimental Protocol: Synthesis of 1,2-
Diphenoxyethane via 2-Chlorophenetole Intermediate
This two-step process utilizes 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) as a non-nucleophilic

base.[7]

Step 1: Formation of 2-Chlorophenetole

Reactants: Phenol and dichloroethane.
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Catalyst: 1.6 equivalents of DBU.

Molar Ratio: 1:4.2 (phenol:dichloroethane).[7]

Procedure:

1. Combine phenol and dichloroethane in the specified molar ratio in a reaction vessel.

2. Add 1.6 equivalents of DBU to the mixture.

3. Heat the reaction mixture to 85°C.

4. Maintain the reaction at this temperature for 3 hours to form 2-chlorophenetole.[7]

Step 2: Synthesis of 1,2-Diphenoxyethane

Reactant: Phenol is added to the 2-chlorophenetole formed in Step 1.

Procedure:

1. After the initial 3-hour reaction, add a second portion of phenol to the reaction mixture.

2. Increase the reaction temperature to 130°C.

3. Allow the reaction to proceed for an additional 3 hours.[7]

4. Upon completion, the final product, 1,2-Diphenoxyethane, can be purified by ethanol

recrystallization.[7]

This method reportedly achieves a high yield and purity of the final product.[7]
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Synthesis of 1,2-Diphenoxyethane with 2-Chlorophenetole as an intermediate.

Applications in Research and Drug Development
2-Chlorophenetole primarily serves as a valuable intermediate in organic synthesis.[8] Its

application in the pharmaceutical industry is highlighted by its use in the synthesis of 1-thio-D-

glucitol derivatives, which are being investigated for the treatment of diabetes.[9][10]

Specifically, these derivatives have shown potential as inhibitors of the sodium-dependent

glucose cotransporter 2 (SGLT2).[10]

Beyond pharmaceuticals, 2-Chlorophenetole is also utilized as an analytical reagent in

laboratory settings.[11]

Safety and Handling
Based on available Safety Data Sheets (SDS), 2-Chlorophenetole is classified as a

combustible liquid.[5] One source indicates that it is not a hazardous substance or mixture

according to Regulation (EC) No 1272/2008.[4] However, another source provides risk

statements (R36/37/38), suggesting it may be irritating to the eyes, respiratory system, and

skin.

General Handling Precautions:

Handle in a well-ventilated area.
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Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

[5]

Keep away from flames and hot surfaces.[5]

Store in a cool, dark, and well-ventilated place.[5]

In Case of Exposure:

Inhalation: Move the victim to fresh air.

Skin Contact: Wash the affected area thoroughly with water.

Eye Contact: Rinse cautiously with water for several minutes.

Ingestion: Rinse mouth and seek medical advice.[5]

It is crucial to consult the most current and detailed Safety Data Sheet from the supplier before

handling 2-Chlorophenetole.
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Handling 2-Chlorophenetole
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General laboratory safety workflow for handling chemical intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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